Ac-Met-Asp-Lys-Val-Leu-Asn-Arg-Glu-OH
Description
Structure and Sequence: Ac-Met-Asp-Lys-Val-Leu-Asn-Arg-Glu-OH is a synthetic acetylated nonapeptide with the sequence this compound. The N-terminal methionine is acetylated, enhancing stability against enzymatic degradation.
Applications and Availability: This peptide is listed in catalogs from Bachem () and Shanghai Hongtai Biotechnology (Product ID: 216P01, CAS# 287193-38-8) .
Properties
Molecular Formula |
C43H75N13O15S |
|---|---|
Molecular Weight |
1046.2 g/mol |
IUPAC Name |
(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-4-methylsulfanylbutanoyl]amino]-3-carboxypropanoyl]amino]-6-aminohexanoyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]-4-amino-4-oxobutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]pentanedioic acid |
InChI |
InChI=1S/C43H75N13O15S/c1-21(2)18-28(38(66)53-29(19-31(45)58)39(67)51-25(11-9-16-48-43(46)47)35(63)52-27(42(70)71)12-13-32(59)60)55-41(69)34(22(3)4)56-37(65)24(10-7-8-15-44)50-40(68)30(20-33(61)62)54-36(64)26(14-17-72-6)49-23(5)57/h21-22,24-30,34H,7-20,44H2,1-6H3,(H2,45,58)(H,49,57)(H,50,68)(H,51,67)(H,52,63)(H,53,66)(H,54,64)(H,55,69)(H,56,65)(H,59,60)(H,61,62)(H,70,71)(H4,46,47,48)/t24-,25-,26-,27-,28-,29-,30-,34-/m0/s1 |
InChI Key |
SLSOOLYUBAHYRX-QKWDQXPQSA-N |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCC(=O)O)C(=O)O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCSC)NC(=O)C |
Canonical SMILES |
CC(C)CC(C(=O)NC(CC(=O)N)C(=O)NC(CCCN=C(N)N)C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(C(C)C)NC(=O)C(CCCCN)NC(=O)C(CC(=O)O)NC(=O)C(CCSC)NC(=O)C |
sequence |
MDKVLNRE |
Origin of Product |
United States |
Comparison with Similar Compounds
Research and Clinical Insights
- This compound: Limited clinical data; primarily used in academic and industrial research.
- Asn-Asp-Asp-Cys-Glu-Leu-Cys-Val-... : Supported by patents for oral administration in pediatric populations and lyophilized formulations .
- VGAG : Simpler structure facilitates synthetic accessibility but limits functional complexity compared to longer peptides.
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